Cas no 2092052-07-6 ((1-(4-Aminophenyl)azetidin-3-yl)methanol)

• Product Name: (1-(4-Aminophenyl)azetidin-3-yl)methanol
• CAS No: 2092052-07-6
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 4772197
• PubChem ID: 121201295
• Update Time: 2026-02-26

(1-(4-Aminophenyl)azetidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-aminophenyl)azetidin-3-yl)methanol
• F1907-4881
• [1-(4-aminophenyl)azetidin-3-yl]methanol
• 1-(4-aminophenyl)-3-Azetidinemethanol
• DB-406604
• SCHEMBL23983401
• 2092052-07-6
• AKOS026709323
• (1-(4-Aminophenyl)azetidin-3-yl)methanol

• Inchi： 1S/C10H14N2O/c11-9-1-3-10(4-2-9)12-5-8(6-12)7-13/h1-4,8,13H,5-7,11H2
• InChI Key： MDHGFOPLVFXZPS-UHFFFAOYSA-N
• SMILES： OCC1CN(C2C=CC(=CC=2)N)C1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.5

Additional information on (1-(4-Aminophenyl)azetidin-3-yl)methanol

Compound CAS No 2092052-07-6: (1-(4-Aminophenyl)azetidin-3-yl)methanol

The compound with CAS No 2092052-07-6, commonly referred to as (1-(4-Aminophenyl)azetidin-3-yl)methanol, is a structurally unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with one nitrogen atom. The presence of the 4-Aminophenyl group attached to the azetidine ring introduces interesting electronic and steric properties, making it a valuable molecule for further exploration.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds. The methanol group attached to the azetidine ring in this compound adds a hydroxymethyl functionality, which can play a crucial role in hydrogen bonding and other non-covalent interactions. These interactions are essential for the molecule's ability to bind to biological targets, such as enzymes or receptors, making it a promising candidate for drug discovery.

The synthesis of (1-(4-Aminophenyl)azetidin-3-yl)methanol involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through cyclization reactions involving amino alcohols or other suitable precursors. The introduction of the 4-Aminophenyl group is then carried out via nucleophilic substitution or coupling reactions, depending on the specific conditions and reagents used. The final step involves the addition of the methanol group, which can be achieved through alkylation or other functional group transformations.

One of the most intriguing aspects of this compound is its potential as a precursor for more complex molecules. By modifying the substituents on the azetidine ring or altering the functional groups, researchers can create a wide range of azetidin-3-yl methanol derivatives with diverse biological activities. For instance, substituting the 4-Aminophenyl group with other aromatic or heteroaromatic moieties can significantly alter the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry have also enabled researchers to predict the potential bioactivity of (1-(4-Aminophenyl)azetidin-3-yl)methanol and its derivatives. Using molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites on target proteins and assess the molecule's likelihood of exhibiting therapeutic effects. These computational tools have been instrumental in guiding experimental efforts and optimizing lead compounds for drug development.

In terms of applications, (1-(4-Aminophenyl)azetidin-3-yl)methanol has shown promise in several areas. For example, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory or anti-cancer therapies. Additionally, its structural flexibility allows for incorporation into larger molecular frameworks, such as peptide mimetics or macrocycles, which are increasingly being explored in drug design.

Another area of interest is the use of this compound in materials science. The azetidine ring's strained structure provides unique mechanical properties that could be exploited in polymer synthesis or as building blocks for advanced materials. Researchers are actively investigating how variations in substituents and functional groups can enhance these properties for specific applications.

Despite its potential, there are challenges associated with working with (1-(4-Aminophenyl)azetidin-3-yl)methanol. Its synthesis requires precise control over reaction conditions to ensure high yields and purity. Furthermore, understanding its stability under various environmental conditions is crucial for determining its suitability for large-scale production or long-term storage.

In conclusion, (1-(4-Aminophenyl)azetidin-3-yl)methanol, with CAS No 2092052-07-6, represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure and functional groups make it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.